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Compound of Interest

Compound Name: Pomalidomide-PEG2-Tos

Cat. No.: B11932501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Pomalidomide-PEG2-
Tos, a key building block in the development of Proteolysis Targeting Chimeras (PROTACs).

While specific experimental data for the tosylated form is limited in publicly available literature,

this document consolidates information on its core structure, related analogs, and general

methodologies relevant to its application in targeted protein degradation.

Core Compound Identification
The specific compound of interest is identified as follows:

Compound Name CAS Number

Pomalidomide-NH-PEG2-Tos 2599846-07-6[1]

Based on the structures of closely related Pomalidomide-PEG2-linker conjugates, the

molecular formula for Pomalidomide-PEG2-Tos is deduced to be C₂₆H₃₀N₄O₈S. This is

derived from the molecular formula of Pomalidomide-PEG2-NH₂ (C₁₉H₂₂N₄O₇) by the addition

of a tosyl group (C₇H₈O₂S) to the terminal amine, with the corresponding loss of two hydrogen

atoms to form the sulfonamide bond.
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Physicochemical Data of Related Pomalidomide-
PEG2 Conjugates
To provide a framework for understanding the physicochemical properties of Pomalidomide-
PEG2-Tos, the following table summarizes data for commercially available, closely related

analogs. These compounds share the core Pomalidomide and PEG2 linker structure, differing

only in their terminal functional group.

Compound Molecular Formula
Molecular Weight (
g/mol )

CAS Number

Pomalidomide-PEG2-

NH₂ hydrochloride
C₁₉H₂₂N₄O₇ · xHCl 418.40 (free base) Not specified

Pomalidomide-PEG2-

C2-NH₂ hydrochloride
C₁₉H₂₄N₄O₆ · xHCl 404.42 (free base) 2245697-87-2

Pomalidomide-PEG2-

COOH
C₂₀H₂₃N₃O₈ 433.41[2][3] 2140807-17-4[2][3]

Mechanism of Action in PROTACs
Pomalidomide and its derivatives are fundamental components of many PROTACs, serving as

the E3 ligase-recruiting moiety. The general mechanism of action for a Pomalidomide-based

PROTAC is illustrated in the signaling pathway below.
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General Mechanism of Pomalidomide-Based PROTACs
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Caption: General mechanism of a Pomalidomide-based PROTAC.
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The Pomalidomide moiety of the PROTAC binds to Cereblon (CRBN), a substrate receptor of

the CRL4 E3 ubiquitin ligase complex. This facilitates the formation of a ternary complex

between the target protein (Protein of Interest - POI), the PROTAC, and the E3 ligase. This

proximity induces the ubiquitination of the target protein, marking it for degradation by the

proteasome.

Representative Experimental Protocol: Synthesis of
a Pomalidomide-PEG-Linker Conjugate
While a specific protocol for Pomalidomide-PEG2-Tos is not publicly available, the following is

a representative procedure for the synthesis of a Pomalidomide-PEG-amine conjugate, which

is a common precursor. This can be adapted for the synthesis of the tosylated derivative.

Materials:

Pomalidomide

Boc-NH-PEG2-COOH

N,N'-Dicyclohexylcarbodiimide (DCC) or other coupling agent

4-Dimethylaminopyridine (DMAP)

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

Coupling Reaction:
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Dissolve Pomalidomide and Boc-NH-PEG2-COOH in anhydrous DCM.

Add DMAP to the solution.

Slowly add a solution of DCC in DCM at 0 °C.

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Monitor the reaction by thin-layer chromatography (TLC).

Once complete, filter the reaction mixture to remove the dicyclohexylurea byproduct.

Wash the filtrate with saturated sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by silica gel column chromatography to yield Boc-protected

Pomalidomide-PEG2-amine.

Boc Deprotection:

Dissolve the Boc-protected intermediate in DCM.

Add TFA dropwise at 0 °C.

Stir the reaction at room temperature for 1-2 hours.

Monitor the deprotection by TLC.

Concentrate the reaction mixture under reduced pressure to remove excess TFA and

DCM.

The resulting crude product is the Pomalidomide-PEG2-amine, which can be further

purified or used directly in subsequent reactions, such as tosylation.
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Synthesis of Pomalidomide-PEG-Amine
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Caption: A representative workflow for the synthesis of a Pomalidomide-PEG-amine conjugate.

Conclusion
Pomalidomide-PEG2-Tos is a valuable chemical tool for the development of PROTACs and

other targeted protein degradation technologies. While detailed characterization of this specific

molecule is not widely published, its properties and reactivity can be inferred from closely

related analogs. The information and representative protocols provided in this guide are

intended to support researchers in the design and execution of experiments utilizing this and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b11932501?utm_src=pdf-body-img
https://www.benchchem.com/product/b11932501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


similar Pomalidomide-based linkers. As with any research chemical, it is recommended to

obtain a certificate of analysis from the supplier for batch-specific data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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